Ethyl 2-amino-3-(5-bromo-1H-indol-3-YL)propanoate

• CAS No.: 133766-36-6
• Molecular Formula: C13H15BrN2O2
• Molecular Weight: 311.17 g/mol
• IUPAC Name: ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate
• InChI: InChI=1S/C13H15BrN2O2/c1-2-18-13(17)11(15)5-8-7-16-12-4-3-9(14)6-10(8)12/h3-4,6-7,11,16H,2,5,15H2,1H3
• InChI Key: SFZGEFLYBJGMPV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(CC1=CNC2=C1C=C(C=C2)Br)N
• Synonyms: 5-BROMOTRYPTOPHAN ETHYL ESTER

Description

Ethyl 2-amino-3-(5-bromo-1H-indol-3-YL)propanoate, also known as this compound, is a useful research compound. Its molecular formula is C13H15BrN2O2 and its molecular weight is 311.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Zinc dust (3.30 g, 50.4 mmol) was added portionwise to a stirred solution of 2-hydroxyimino-3-(5-bromo-1H-indol-3-yl)-propionic acid ethyl ester (4.10 g, 12.61 mmol) in acetic acid (100 mL) over 30 min. After stirring overnight, the mixture was filtered through CELITE® and concentrated. The residue was dissolved in 1 N HCl and re-evaporated to give 4.30 g of the title compound as a crude material. LCMS m/z (ESI) [M−HCl+H]+ calcd for C1-3H15BrN2O2 (Br79) 312.2, found 312.2.